Cas no 2060008-46-8 (2-(5-cyclopropyl-2-oxo-2,3-dihydro-1,3,4-oxadiazol-3-yl)ethane-1-sulfonyl chloride)

• Product Name: 2-(5-cyclopropyl-2-oxo-2,3-dihydro-1,3,4-oxadiazol-3-yl)ethane-1-sulfonyl chloride
• CAS No: 2060008-46-8
• MF: C₇H₉ClN₂O₄S
• MW: 252.675359487534
• MDL: MFCD30501494
• CID: 5163578
• PubChem ID: 125457792
• Update Time: 2025-05-26

2-(5-cyclopropyl-2-oxo-2,3-dihydro-1,3,4-oxadiazol-3-yl)ethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Oxadiazole-3(2H)-ethanesulfonyl chloride, 5-cyclopropyl-2-oxo-
• 2-(5-cyclopropyl-2-oxo-2,3-dihydro-1,3,4-oxadiazol-3-yl)ethane-1-sulfonyl chloride

• MDL： MFCD30501494
• Inchi： 1S/C7H9ClN2O4S/c8-15(12,13)4-3-10-7(11)14-6(9-10)5-1-2-5/h5H,1-4H2
• InChI Key： MFNDWKQBXHDYPL-UHFFFAOYSA-N
• SMILES： O1C(C2CC2)=NN(CCS(Cl)(=O)=O)C1=O

Additional information on 2-(5-cyclopropyl-2-oxo-2,3-dihydro-1,3,4-oxadiazol-3-yl)ethane-1-sulfonyl chloride

Introduction to 2-(5-cyclopropyl-2-oxo-2,3-dihydro-1,3,4-oxadiazol-3-yl)ethane-1-sulfonyl chloride (CAS No. 2060008-46-8)

2-(5-cyclopropyl-2-oxo-2,3-dihydro-1,3,4-oxadiazol-3-yl)ethane-1-sulfonyl chloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its unique structural properties and potential biological activities. This compound, identified by its CAS number 2060008-46-8, belongs to the class of sulfonyl chlorides, which are widely recognized for their utility as intermediates in the synthesis of various bioactive molecules. The presence of a 5-cyclopropyl-2-oxo-2,3-dihydro-1,3,4-oxadiazole moiety in its structure introduces a highly functionalized heterocyclic ring system, making it a valuable scaffold for further derivatization and exploration of pharmacological properties.

The 5-cyclopropyl group in the molecule contributes to its steric and electronic characteristics, which can influence both its reactivity and its interactions with biological targets. This structural feature has been increasingly studied in the context of drug design, as cyclopropyl-containing compounds often exhibit enhanced metabolic stability and improved binding affinity to certain enzymes and receptors. The dihydro-1,3,4-oxadiazole ring is another critical component that imparts specific chemical and biological properties, including potential bioisosteric replacements for other heterocyclic systems such as pyrazoles or thiophenes. Such modifications are frequently employed to optimize pharmacokinetic profiles and therapeutic efficacy.

The sulfonyl chloride functional group at the terminal position of the molecule makes it a versatile intermediate for further chemical transformations. Sulfonyl chlorides are well-known for their ability to react with nucleophiles such as amines and alcohols to form sulfonamides and sulfonic acids, respectively. These reactions are fundamental in medicinal chemistry for constructing complex drug molecules with desired biological activities. The reactivity of the sulfonyl chloride group allows for rapid and efficient functionalization of other molecules, making this compound particularly useful in synthetic pipelines aimed at developing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of 2-(5-cyclopropyl-2-oxo-2,3-dihydro-1,3,4-oxadiazol-3-yl)ethane-1-sulfonyl chloride as a lead compound for further investigation. Studies have demonstrated that the combination of the cyclopropyl group and the oxadiazole ring can modulate binding interactions within biological targets such as kinases and proteases. These targets are implicated in various diseases, including cancer and inflammatory disorders. By leveraging structure-based drug design approaches, researchers have been able to predict how modifications to this scaffold might enhance its potency or selectivity.

In addition to its synthetic utility, CAS No. 2060008-46-8 has been explored in several preclinical studies aimed at identifying novel pharmacological activities. The oxadiazole core is known to exhibit a broad spectrum of biological effects due to its ability to interact with multiple binding sites on proteins. For instance, derivatives of this class have shown promise in inhibiting enzymes involved in signal transduction pathways that are dysregulated in diseases such as diabetes and neurodegenerative disorders. The presence of the sulfonyl chloride group further enhances its potential as a drug candidate by facilitating rapid derivatization into more complex structures with tailored properties.

The synthesis of 2-(5-cyclopropyl-2-oxo-2,3-dihydro-1,3,4-oxadiazol-3-y)ethane-l-sulfonyl chloride involves multi-step organic transformations that highlight the compound's complexity and synthetic challenge. Key steps typically include cyclization reactions to form the oxadiazole ring system followed by sulfonylation at the terminal carbon atom. Advances in catalytic methods have enabled more efficient and sustainable synthetic routes, reducing waste and improving yields. These improvements are crucial for large-scale production and commercialization of pharmaceutical intermediates like this one.

The pharmaceutical industry continues to invest heavily in exploring new heterocyclic scaffolds due to their potential as drug candidates. The 5-cyclopropyl-substituted oxadiazole motif represents an emerging class of compounds that show promise in addressing unmet medical needs. By integrating cutting-edge synthetic methodologies with modern biophysical techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, researchers can gain deeper insights into how these molecules interact with biological targets at an atomic level. This information is essential for optimizing lead compounds into viable drugs.

Future directions for research on CAS No. 2060008 46 8 may include exploring its role in developing treatments for infectious diseases or chronic conditions where modulation of enzyme activity is key. The flexibility provided by the sulfonyl chloride group allows chemists to rapidly screen various substituents that could enhance pharmacological profiles such as solubility or tissue distribution. Collaborative efforts between academia and industry are likely to drive innovation by combining experimental data with computational predictions.

In conclusion, 2-(5-cyclopropyl - 2 - oxo - 23 - dihydro - l , 34 - oxadiazol - 33 - y) ethane-l-sulfonyl chloride stands out as a promising intermediate with significant potential applications across multiple therapeutic areas Its unique structural features make it an attractive scaffold for further derivatization while its reactivity enables efficient construction of complex drug molecules Through continued investigation using both traditional wet chemistry approaches alongside state-of-the-art computational methods this compound may contribute substantially toward next-generation pharmaceutical solutions .